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Cat. No.: B15560220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-945863 is a xenobiotic compound that has been identified as a substrate for cytosolic

enzymes, particularly aldehyde oxidase (AO). Understanding the metabolic fate of PF-945863
in the human liver is crucial for predicting its pharmacokinetic profile, potential drug-drug

interactions, and overall safety. Human liver cytosol preparations provide a valuable in vitro

model system to investigate the metabolism of compounds like PF-945863, as they contain a

rich complement of cytosolic enzymes, including aldehyde oxidase.

These application notes provide detailed protocols for utilizing PF-945863 in human liver

cytosol studies, focusing on metabolic stability and enzyme activity assays.

Data Presentation
The following table summarizes the known quantitative data for PF-945863's metabolism in

human liver cytosol.

Parameter Value Reference

In Vitro Intrinsic Clearance

(CLint)
35 mL/min/kg [1]
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Signaling Pathways and Experimental Workflows
Aldehyde Oxidase (AO) Mediated Metabolism of PF-
945863
Aldehyde oxidase, a cytosolic molybdo-flavoenzyme, is a key enzyme in the metabolism of PF-
945863.[1] The general mechanism involves the oxidation of the substrate. The following

diagram illustrates the metabolic pathway.

PF-945863 Aldehyde Oxidase (AO)Substrate Binding Oxidized MetaboliteOxidation

Click to download full resolution via product page

Caption: Metabolic conversion of PF-945863 by Aldehyde Oxidase.

Experimental Workflow for Metabolic Stability Assay
The following workflow outlines the key steps in determining the metabolic stability of PF-
945863 in human liver cytosol.
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Preparation

Incubation

Sampling & Quenching

Analysis

Data Analysis

Prepare Human
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Liver Cytosol at 37°C

Prepare PF-945863
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Prepare Cofactor
(e.g., NADPH - if needed for other enzymes)

Collect Aliquots at
Specific Time Points
(0, 5, 15, 30, 60 min)

Quench Reaction with
Cold Acetonitrile

Centrifuge to
Pellet Protein
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by LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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